Cas no 2229527-10-8 (2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2,2-difluoroacetic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2,2-difluoroacetic acid
• CAS No: 2229527-10-8
• MF: C₁₃H₂₁F₂NO₄
• MW: 293.306951284409
• CID: 6291244
• PubChem ID: 165679224
• Update Time: 2025-05-23

2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2,2-difluoroacetic acid
• 2-(1-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-2,2-difluoroacetic acid
• EN300-1884061
• 2229527-10-8

• Inchi： 1S/C13H21F2NO4/c1-11(2,3)20-10(19)16-12(7-5-4-6-8-12)13(14,15)9(17)18/h4-8H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： VKKQOLGRCQSTKJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1(CCCCC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 293.14386448g/mol
• Monoisotopic Mass: 293.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2,2-difluoroacetic acid

Comprehensive Overview of 2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2,2-difluoroacetic acid (CAS No. 2229527-10-8)

2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2,2-difluoroacetic acid (CAS No. 2229527-10-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a cyclohexyl ring, difluoroacetic acid moiety, and a tert-butoxycarbonyl (Boc) protecting group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its structural attributes could contribute to the development of novel therapeutics.

The Boc-protected amino acid derivative is widely utilized in peptide synthesis and medicinal chemistry due to its stability and ease of deprotection under mild acidic conditions. The presence of difluoroacetic acid enhances its reactivity, enabling selective modifications in complex molecular frameworks. This compound is also being explored in the context of fluorinated building blocks, a trending topic in modern chemistry, as fluorine incorporation often improves the bioavailability and metabolic stability of drug candidates.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 2229527-10-8 has surged, driven by advancements in small-molecule drug development and precision agriculture. Its role in facilitating structure-activity relationship (SAR) studies is particularly noteworthy, as researchers aim to optimize lead compounds for enhanced efficacy and reduced side effects. Additionally, the compound's potential in bioconjugation strategies aligns with the growing interest in targeted drug delivery systems.

From an industrial perspective, 2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2,2-difluoroacetic acid is synthesized through multi-step organic reactions, often involving carbamate formation and fluorination techniques. Quality control measures, such as HPLC and NMR spectroscopy, ensure its purity and consistency, which are critical for reproducible research outcomes. The compound's stability under various storage conditions further enhances its utility in laboratory settings.

Emerging trends in green chemistry have also influenced the synthesis and application of this compound. Researchers are investigating eco-friendly solvents and catalytic methods to reduce the environmental footprint of its production. This aligns with broader industry goals of sustainable chemical manufacturing, a topic frequently searched by professionals seeking innovative solutions.

In summary, 2-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-2,2-difluoroacetic acid (CAS No. 2229527-10-8) represents a valuable tool in contemporary chemical research. Its multifaceted applications, from peptide synthesis to fluorinated drug design, underscore its importance in advancing scientific and industrial endeavors. As the field continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in life sciences and material innovation.